Cas no 1415564-44-1 (4-Bromo-2-(chroman-8-yl)thiazole)

• Product Name: 4-Bromo-2-(chroman-8-yl)thiazole
• CAS No: 1415564-44-1
• MF: C₁₂H₁₀BrNOS
• MW: 296.182900905609
• MDL: MFCD22665804
• CID: 4555388
• PubChem ID: 78357893
• Update Time: 2025-10-30

4-Bromo-2-(chroman-8-yl)thiazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(chroman-8-yl)thiazole
• CS-14416
• AKOS037650183
• 4-bromo-2-(3,4-dihydro-2H-chromen-8-yl)-1,3-thiazole
• CS-B0634
• 1415564-44-1

• MDL： MFCD22665804
• Inchi： 1S/C12H10BrNOS/c13-10-7-16-12(14-10)9-5-1-3-8-4-2-6-15-11(8)9/h1,3,5,7H,2,4,6H2
• InChI Key： BIRWLOZHKYYLAC-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C2=CC=CC3=C2OCCC3)=N1

Computed Properties

• Exact Mass: 294.96665g/mol
• Monoisotopic Mass: 294.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4
• XLogP3: 4

Additional information on 4-Bromo-2-(chroman-8-yl)thiazole

Exploring 4-Bromo-2-(chroman-8-yl)thiazole (CAS No. 1415564-44-1): Structure, Applications, and Research Insights

The compound 4-Bromo-2-(chroman-8-yl)thiazole (CAS No. 1415564-44-1) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. This thiazole-derivative, characterized by its chroman and bromo substituents, exhibits intriguing electronic and steric properties, making it a valuable intermediate in synthetic chemistry. Its molecular framework combines the rigidity of the thiazole ring with the aromaticity of the chroman moiety, offering diverse reactivity for further functionalization.

In recent years, the demand for 4-Bromo-2-(chroman-8-yl)thiazole has surged due to its potential applications in drug discovery. Researchers highlight its role as a scaffold for kinase inhibitors, particularly in targeting inflammatory and oncological pathways. The bromine atom at the 4-position serves as a versatile handle for cross-coupling reactions, enabling the synthesis of more complex derivatives. This aligns with the growing trend of fragment-based drug design, where modular compounds like this are pivotal for optimizing bioactivity.

From a materials science perspective, the electron-rich thiazole core of CAS 1415564-44-1 contributes to its utility in organic semiconductors and light-emitting diodes (OLEDs). Its planar structure facilitates π-π stacking, a property highly sought after in optoelectronic materials. Industry reports suggest that such compounds could address the need for energy-efficient display technologies, a hot topic in sustainable innovation.

Synthetic protocols for 4-Bromo-2-(chroman-8-yl)thiazole often involve Pd-catalyzed coupling or cyclization reactions, with yields optimized through microwave-assisted techniques. Analytical data (NMR, HPLC-MS) confirm its high purity (>98%), critical for reproducibility in academic and industrial labs. Environmental considerations have also driven interest in green chemistry approaches for its production, reducing heavy metal catalysts.

Frequently searched questions about this compound include: "What are the synthetic routes for 4-Bromo-2-(chroman-8-yl)thiazole?" and "How does chroman substitution affect thiazole reactivity?" These reflect the compound’s interdisciplinary relevance. Future research may explore its bioconjugation potential or catalytic applications, further expanding its utility beyond traditional domains.